Cas no 1805732-68-6 (5-(Difluoromethyl)-2-methoxyphenylhydrazine)

• Product Name: 5-(Difluoromethyl)-2-methoxyphenylhydrazine
• CAS No: 1805732-68-6
• MF: C₈H₁₀F₂N₂O
• MW: 188.174608707428
• CID: 4934583
• Update Time: 2025-11-01

5-(Difluoromethyl)-2-methoxyphenylhydrazine Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-2-methoxyphenylhydrazine

• Inchi： 1S/C8H10F2N2O/c1-13-7-3-2-5(8(9)10)4-6(7)12-11/h2-4,8,12H,11H2,1H3
• InChI Key： KQNXUZYGPNZBOZ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1)NN)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• XLogP3: 1.8
• Topological Polar Surface Area: 47.3

Additional information on 5-(Difluoromethyl)-2-methoxyphenylhydrazine

5-(Difluoromethyl)-2-methoxyphenylhydrazine: A Comprehensive Overview

5-(Difluoromethyl)-2-methoxyphenylhydrazine (CAS No. 1805732-68-6) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique difluoromethyl and methoxy substituents, has garnered attention for its potential in the development of novel therapeutic agents. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements of 5-(Difluoromethyl)-2-methoxyphenylhydrazine.

Chemical Structure and Properties

5-(Difluoromethyl)-2-methoxyphenylhydrazine is a hydrazine derivative with a molecular formula of C₉H₁₁F₂N₂O. The presence of the difluoromethyl group (CF₂H) and the methoxy group (OCH₃) imparts unique chemical and physical properties to this compound. The difluoromethyl group is known for its ability to modulate biological activity and improve metabolic stability, making it a valuable functional group in drug design. The methoxy group, on the other hand, enhances lipophilicity and can influence the compound's interaction with biological targets.

The molecular weight of 5-(Difluoromethyl)-2-methoxyphenylhydrazine is approximately 197.19 g/mol. It is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). These solubility properties make it suitable for various chemical reactions and biological assays.

Synthesis Methods

The synthesis of 5-(Difluoromethyl)-2-methoxyphenylhydrazine has been reported using several methods, each with its own advantages and limitations. One common approach involves the reaction of 5-difluoromethyl-2-methoxybenzonitrile with hydrazine hydrate in an appropriate solvent. This method typically yields high purity products with good yields. Another method involves the reduction of 5-difluoromethyl-2-methoxybenzonitrile to the corresponding hydrazine using a reducing agent such as sodium borohydride or lithium aluminum hydride.

The choice of synthesis method depends on factors such as the availability of starting materials, reaction conditions, and desired purity levels. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthetic routes for this compound, which is an important consideration in modern pharmaceutical research.

Biological Activities and Applications

5-(Difluoromethyl)-2-methoxyphenylhydrazine has shown promising biological activities that make it a valuable candidate for drug discovery and development. One of its key applications is in the field of anticancer research. Studies have demonstrated that this compound exhibits potent antiproliferative effects against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the inhibition of key signaling pathways involved in cell proliferation and survival.

In addition to its anticancer properties, 5-(Difluoromethyl)-2-methoxyphenylhydrazine has also been investigated for its potential as an antiviral agent. Research has shown that it can inhibit the replication of several viruses, including influenza and herpes simplex virus (HSV). The antiviral activity is attributed to its ability to interfere with viral entry or replication processes within host cells.

Clinical Trials and Future Prospects

The promising preclinical results of 5-(Difluoromethyl)-2-methoxyphenylhydrazine have led to its evaluation in early-stage clinical trials. These trials aim to assess the safety, tolerability, and efficacy of the compound in human subjects. Preliminary data from these trials have been encouraging, with no major adverse effects reported at therapeutic doses.

Further research is ongoing to optimize the formulation and delivery methods of 5-(Difluoromethyl)-2-methoxyphenylhydrazine. Nanotechnology-based delivery systems are being explored to enhance its bioavailability and target specificity. These advancements are expected to improve its therapeutic potential and broaden its clinical applications.

Conclusion

5-(Difluoromethyl)-2-methoxyphenylhydrazine (CAS No. 1805732-68-6) is a promising compound with diverse biological activities and potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its antiproliferative and antiviral properties, makes it a valuable candidate for further development. Ongoing clinical trials and research efforts are expected to provide more insights into its therapeutic potential and pave the way for new treatment options in various diseases.